Cas no 1178903-41-7 (2-(4-Methoxybenzyl)-5-nitro-2H-indazole)

• Product Name: 2-(4-Methoxybenzyl)-5-nitro-2H-indazole
• CAS No: 1178903-41-7
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 2150859
• Update Time: 2025-11-02

2-(4-Methoxybenzyl)-5-nitro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzyl)-5-nitro-2H-indazole
• 2-(4-Methoxybenzyl)-5-nitro-2H-indazole

• Inchi： 1S/C15H13N3O3/c1-21-14-5-2-11(3-6-14)9-17-10-12-8-13(18(19)20)4-7-15(12)16-17/h2-8,10H,9H2,1H3
• InChI Key： XOUOLGVSXMAVTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(4-Methoxybenzyl)-5-nitro-2H-indazole

Comprehensive Guide to 2-(4-Methoxybenzyl)-5-nitro-2H-indazole (CAS No. 1178903-41-7): Properties, Applications, and Market Insights

2-(4-Methoxybenzyl)-5-nitro-2H-indazole (CAS No. 1178903-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This nitro-substituted indazole derivative features a 4-methoxybenzyl group, which enhances its potential for diverse applications. With the growing interest in heterocyclic compounds and their role in drug discovery, this molecule stands out due to its unique structural properties and reactivity.

The compound belongs to the indazole family, a class of nitrogen-containing heterocycles known for their biological activity. Researchers are particularly interested in 2-(4-Methoxybenzyl)-5-nitro-2H-indazole due to its potential as a building block for pharmaceutical intermediates. Its nitro group offers opportunities for further chemical modifications, making it valuable in medicinal chemistry. Recent studies highlight its relevance in developing enzyme inhibitors and signaling pathway modulators, aligning with current trends in targeted therapy.

From a chemical perspective, 2-(4-Methoxybenzyl)-5-nitro-2H-indazole exhibits notable stability under standard conditions, making it suitable for laboratory use. Its molecular weight and solubility profile have been characterized to facilitate applications in organic synthesis. The presence of the methoxybenzyl moiety contributes to its lipophilicity, which is crucial for bioavailability in drug design. These properties position it as a promising candidate for high-throughput screening in drug discovery programs.

In the pharmaceutical industry, 2-(4-Methoxybenzyl)-5-nitro-2H-indazole is explored for its potential in treating inflammatory and metabolic disorders. The nitroindazole core is known to interact with various biological targets, including kinases and G-protein-coupled receptors. This aligns with the increasing demand for small-molecule therapeutics in precision medicine. Additionally, its structural features make it a candidate for developing anticancer agents, as researchers investigate its effects on cell proliferation pathways.

The market for indazole derivatives like 2-(4-Methoxybenzyl)-5-nitro-2H-indazole is expanding, driven by advancements in drug discovery technologies. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound for preclinical studies. Suppliers emphasize purity levels (>98%) and custom synthesis options to meet diverse research needs. With the rise of AI-driven drug design, computational models are also being used to predict new applications for this molecule.

From an environmental and safety standpoint, 2-(4-Methoxybenzyl)-5-nitro-2H-indazole requires standard laboratory handling procedures. Researchers are advised to use personal protective equipment (PPE) when working with this compound. Its material safety data sheet (MSDS) provides detailed guidelines for storage and disposal, ensuring compliance with laboratory safety protocols. These precautions align with the broader industry focus on sustainable chemistry practices.

Looking ahead, 2-(4-Methoxybenzyl)-5-nitro-2H-indazole is poised to play a pivotal role in next-generation drug development. Its versatility as a chemical scaffold makes it valuable for creating novel bioactive molecules. As the scientific community continues to explore structure-activity relationships (SAR), this compound may unlock new therapeutic possibilities. For researchers and suppliers alike, staying updated on the latest developments surrounding CAS No. 1178903-41-7 is essential for leveraging its full potential.